Cas no 6929-42-6 (1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-)
6929-42-6 structure
Product Name:1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-
CAS No:6929-42-6
MF:C10H17N3O2S
MW:243.325880765915
CID:516346
PubChem ID:83831
Update Time:2025-04-19
1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)-
- 5-[(1R,2S,5S)-7-oxo-3-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]pentanamide
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
- (+)-Hexahydro-2-oxo-1H-thieno(3,4-d)imidazole-4-valeramide
- 1H-Thieno(3,4-d)imidazole-4-valeramide, hexahydro-2-oxo-, (+)-
- Z194976344
- 5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide
- Biotinamide
- biotin amide
- DTXSID70219349
- NS00126587
- 1H-Thieno(3,4-d)imidazole-4-pentanamide, hexahydro-2-oxo-, (3aS,4S,6aR)-
- Q27101999
- C01893
- 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
- CHEBI:16615
- SCHEMBL597444
- 6929-42-6
-
- Inchi: 1S/C10H17N3O2S/c11-8(14)4-2-1-3-7-9-6(5-16-7)12-10(15)13-9/h6-7,9H,1-5H2,(H2,11,14)(H2,12,13,15)/t6-,7-,9-/m0/s1
- InChI Key: XFLVBMBRLSCJAI-ZKWXMUAHSA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(N)=O)NC(N2)=O
Computed Properties
- Exact Mass: 243.104147
- Monoisotopic Mass: 243.104147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: -0.3
Experimental Properties
- Density: 1.223
- Boiling Point: 613.5°C at 760 mmHg
- Flash Point: 324.8°C
- Refractive Index: 1.545
1H-Thieno[3,4-d]imidazole-4-pentanamide,hexahydro-2-oxo-, (3aS,4S,6aR)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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